Cas no 29627-34-7 (Disulfide, 4-methylphenyl phenyl)

• Product Name: Disulfide, 4-methylphenyl phenyl
• CAS No: 29627-34-7
• MF: C₁₃H₁₂S₂
• MW: 232.364380836487
• CID: 238060
• PubChem ID: 11042628
• Update Time: 2025-04-19

Disulfide, 4-methylphenyl phenyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, 4-methylphenyl phenyl
• 1-methyl-4-(phenyldisulfanyl)benzene
• 29627-34-7
• DTXSID00453072
• SCHEMBL3885250

• Inchi： 1S/C13H12S2/c1-11-7-9-13(10-8-11)15-14-12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： LZJJAJHNIUBUFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.03816
• Monoisotopic Mass: 232.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes